Cas no 857969-66-5 (Thiazolo[5,4-b]pyridine, 5-bromo-)

• Product Name: Thiazolo[5,4-b]pyridine, 5-bromo-
• CAS No: 857969-66-5
• MF: C₆H₃BrN₂S
• MW: 215.070418596268
• MDL: MFCD17014628
• CID: 3030693
• PubChem ID: 76850538
• Update Time: 2025-05-21

Thiazolo[5,4-b]pyridine, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-THIAZOLO[5,4-B]PYRIDINE
• Thiazolo[5,4-b]pyridine, 5-bromo-
• 5-BROMO-[1,3]THIAZOLO[5,4-B]PYRIDINE
• thiazolo[5,4-b]pyridine,5-bromo-
• F17941
• 5-Bromothiazolo[5,4-b]pyridine (ACI)
• CS-0160625
• DB-207023
• 857969-66-5
• MFCD17014628
• DTXSID701306646
• AKOS025401186
• BS-17658
• 5-bromothiazolo[5,4-b]pyridine

• MDL： MFCD17014628
• Inchi： 1S/C6H3BrN2S/c7-5-2-1-4-6(9-5)10-3-8-4/h1-3H
• InChI Key： AFGZXGZVCNYHHJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=N1)SC=N2

Computed Properties

• Exact Mass: 213.92003g/mol
• Monoisotopic Mass: 213.92003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on Thiazolo[5,4-b]pyridine, 5-bromo-

Recent Advances in Thiazolo[5,4-b]pyridine, 5-bromo- (CAS: 857969-66-5) Research: A Comprehensive Overview

Thiazolo[5,4-b]pyridine derivatives, particularly the 5-bromo-substituted variant (CAS: 857969-66-5), have garnered significant attention in recent years due to their versatile pharmacological properties and potential applications in drug discovery. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features make it a promising scaffold for developing novel inhibitors and modulators targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have highlighted the efficient synthetic routes for Thiazolo[5,4-b]pyridine, 5-bromo-, with particular emphasis on palladium-catalyzed cross-coupling reactions that enable further functionalization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield synthesis method under mild conditions, achieving a purity of over 98%. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

In terms of biological activity, Thiazolo[5,4-b]pyridine, 5-bromo- has shown potent inhibitory effects against several kinase targets, including BRAF and CDK2, which are implicated in cancer progression. A recent in vitro study revealed an IC50 value of 0.45 μM against BRAF V600E mutant cells, suggesting its potential as a lead compound for melanoma treatment. Additionally, its role in modulating inflammatory pathways has been explored, with promising results in reducing TNF-α and IL-6 levels in preclinical models.

The compound's pharmacokinetic properties have also been a focus of recent research. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported improved metabolic stability and oral bioavailability through structural optimization, addressing earlier challenges related to rapid clearance. These findings pave the way for advancing Thiazolo[5,4-b]pyridine, 5-bromo- into preclinical development phases.

Future research directions include exploring its synergistic effects with existing therapeutics and expanding its application to other disease areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical candidates. This briefing underscores the compound's growing importance in medicinal chemistry and its potential to address unmet medical needs.